Cas no 1256450-57-3 (3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoindol-2-yl]propanoic acid)

• Product Name: 3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoindol-2-yl]propanoic acid
• CAS No: 1256450-57-3
• MF: C₁₄H₁₅NO₅
• MW: 277.272604227066
• MDL: MFCD22587865
• CID: 2122588
• PubChem ID: 66678266
• Update Time: 2025-10-28

3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoindol-2-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-isopropoxy-1,3-dioxoisoindolin-2-yl)propanoic acid
• 3-(4-Isopropoxy-1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)propanoic acid
• 3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoindol-2-yl]propanoic acid

• MDL： MFCD22587865
• Inchi： 1S/C14H15NO5/c1-8(2)20-10-5-3-4-9-12(10)14(19)15(13(9)18)7-6-11(16)17/h3-5,8H,6-7H2,1-2H3,(H,16,17)
• InChI Key： NWFKSSGSBCUOFN-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1=CC=CC2C(N(CCC(=O)O)C(C=21)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 420
• Topological Polar Surface Area: 83.9

Additional information on 3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoindol-2-yl]propanoic acid

Compound CAS No. 1256450-57-3: 3-[1,3-Dioxo-4-(Propan-2-yloxy)-2,3-Dihydro-1H-Isoindol-2-Yl]Propanoic Acid

The compound with CAS No. 1256450-57-3, known as 3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoindol-2-yl]propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of isoindole derivatives, which are known for their unique structural properties and potential applications in drug discovery and material science.

Recent studies have highlighted the importance of isoindole derivatives in the development of novel therapeutic agents. The isoindole core of this compound provides a rigid and planar structure, which is often desirable in drug design due to its ability to interact with specific biological targets. The presence of the dioxo group further enhances the molecule's stability and reactivity, making it a promising candidate for various chemical transformations.

The propanoic acid moiety at the terminal end of the molecule introduces additional functional diversity. This group can participate in hydrogen bonding, which is crucial for molecular recognition and bioavailability. Furthermore, the propan-2-yloxy substituent adds a hydroxyl group that can influence the molecule's solubility and pharmacokinetic properties.

Recent research has focused on the synthesis and characterization of this compound. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its structure and purity. These studies have demonstrated that the compound exhibits excellent thermal stability and chemical inertness under standard laboratory conditions.

In terms of applications, CAS No. 1256450-57-3 has shown potential in the field of medicinal chemistry. Its isoindole framework has been utilized as a scaffold for designing inhibitors of various enzymes and receptors. For instance, preliminary in vitro assays have indicated that this compound may possess anti-inflammatory and antioxidant properties, making it a candidate for further preclinical studies.

Moreover, the synthesis of this compound involves a multi-step process that showcases the versatility of modern organic synthesis techniques. The use of transition metal catalysts and microwave-assisted reactions has significantly improved the yield and efficiency of its production. These advancements underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for complex molecules in drug discovery.

From an environmental perspective, studies on the biodegradation and toxicity profiles of CAS No. 1256450-57-3 are currently underway. Initial findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, which aligns with its potential use in pharmaceutical applications where safety is paramount.

In conclusion, CAS No. 1256450-57-3, or 3-[1,3-dioxo-4-(propan-2-yloxy)-2,3-dihydro-1H-isoinodolyl]propanoic acid, represents a significant advancement in organic chemistry. Its unique structure, coupled with its promising biological properties, positions it as a valuable tool in both academic research and industrial applications. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic agents and materials.